N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide

• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C17H16N2O2/c1-10-4-7-14-16(8-10)21-17(19-14)13-6-5-11(2)15(9-13)18-12(3)20/h4-9H,1-3H3,(H,18,20)
• InChI Key: HZEHAGHBIRBRCO-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC(=C(C=C3)C)NC(=O)C

Description

N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in scientific research due to its potential therapeutic applications. This compound belongs to the class of indole-based synthetic cannabinoids and has a chemical structure similar to that of the natural cannabinoid THC (tetrahydrocannabinol).

Mechanism of Action

N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201 acts on the endocannabinoid system in the body, which is involved in various physiological processes such as pain sensation, appetite, and mood regulation. It acts as a full agonist at the CB1 and CB2 receptors, which are the primary targets of cannabinoids in the body. By binding to these receptors, N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201 can modulate the release of neurotransmitters and other signaling molecules, leading to its therapeutic effects.
Biochemical and Physiological Effects:
N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201 has been shown to have a range of biochemical and physiological effects in animal models. It can cause changes in heart rate and blood pressure, as well as alterations in body temperature and respiration. It can also affect the release of various hormones and neurotransmitters, leading to changes in appetite, mood, and pain sensation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201 in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201 is its potential for abuse and dependence, which can make it difficult to use in certain research settings.

Future Directions

There are several future directions for research on N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201, including its potential use in the treatment of various medical conditions. Further studies are needed to determine its safety and efficacy in humans, as well as its potential for abuse and dependence. Additionally, research is needed to explore the potential of N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201 as a tool for studying the endocannabinoid system and its role in various physiological processes.

Synthesis Methods

The synthesis of N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201 involves the reaction of 5F-AMB (5-fluoro-AMB) with 2-methyl-5-nitrophenylacetic acid in the presence of a reducing agent such as tin (II) chloride. The resulting product is then treated with a base such as potassium carbonate to yield N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201.

Scientific Research Applications

N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201 has been extensively studied for its potential therapeutic applications in various fields of medicine, including pain management, cancer treatment, and neurological disorders. It has been shown to have analgesic properties and can effectively reduce pain in animal models. N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide-2201 has also been found to have anti-tumor effects and can inhibit the growth of cancer cells. Furthermore, it has been shown to have neuroprotective effects and can potentially be used in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.